Cas no 130755-46-3 (1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• CAS No: 130755-46-3
• MF: C₂₂H₈Cl₄F₆N₈S₂
• MW: 704.284936904907
• MDL: MFCD28016431
• CID: 102487
• PubChem ID: 11146906
• Update Time: 2025-10-23

1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• 4,4'-dithiobis(5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile)
• 5-amino-4-[[5-amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyrazol-4-yl]disulfanyl]-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyrazole-3-carbonitrile
• 4,4'-Disulfanediylbis{5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile}
• 4,4'-Dithiobis{5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazol-3-carbonitrile}
• T5NNJ AR BG FG DXFFF& CCN EZ DSS- DT5NNJ AR BG FG DXFFF& CCN EZ
• SY253008
• DTXSID50456811
• 4,4'-dithiobis[5-amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole]
• AC8976
• 5-amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-3-cyanopyrazol-4-yl disulfide
• 4,4'-Disulfanediylbis(5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile)
• NS00001659
• 4,4?-DISULFANEDIYLBIS[5-AMINO-1-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-3-CARBONITRILE]
• 5-amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-pyrazolyl disulphide
• MFCD28016431
• 1H-Pyrazole-3-carbonitrile, 4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• EC 423-490-1
• 4,4 inverted exclamation mark -Disulfanediylbis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile]
• SCHEMBL1157029
• 130755-46-3
• 5-amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-3-cyanopyrazol-4-yl disulphide
• 4,4'-Dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile]

• MDL： MFCD28016431
• Inchi： 1S/C22H8Cl4F6N8S2/c23-9-1-7(21(27,28)29)2-10(24)15(9)39-19(35)17(13(5-33)37-39)41-42-18-14(6-34)38-40(20(18)36)16-11(25)3-8(4-12(16)26)22(30,31)32/h1-4H,35-36H2
• InChI Key： KYWRZLCFDFEWBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=C(C(C#N)=N1)SSC1C(C#N)=NN(C=1N)C1C(=CC(C(F)(F)F)=CC=1Cl)Cl)N)Cl

Computed Properties

• Exact Mass: 701.89764
• Monoisotopic Mass: 701.897164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 733.1°C at 760 mmHg
• Flash Point: 397.1°C
• Refractive Index: 1.707
• PSA: 135.26
• LogP: 9.57876

1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]- Security Information

• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-

1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-: A Comprehensive Overview

The chemical compound 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]- (CAS No. 130755-46-3) is a specialized organic molecule with significant potential in various industrial and research applications. Its unique structure, featuring a pyrazole core with carbonitrile and dithiobis functional groups, makes it a subject of interest in fields such as agrochemicals, pharmaceuticals, and materials science. This article delves into the properties, applications, and market trends surrounding this compound, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about 1H-Pyrazole-3-carbonitrile derivatives revolves around their synthesis and stability. The presence of trifluoromethyl and dichlorophenyl groups in this compound enhances its electron-withdrawing properties, which is crucial for designing molecules with specific reactivity profiles. Researchers often explore how these functional groups influence the compound's behavior under different conditions, making it a hot topic in synthetic chemistry forums and academic discussions.

In the agrochemical sector, 4,4'-dithiobis pyrazole compounds have gained attention due to their potential as intermediates for crop protection agents. The 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl] moiety is particularly interesting for developing novel pesticides with improved efficacy and environmental profiles. Recent studies highlight how such structures can target specific pest enzymes while minimizing non-target effects, aligning with the growing demand for sustainable agriculture solutions.

The pharmaceutical industry shows increasing interest in pyrazole-3-carbonitrile scaffolds for drug discovery. Molecular docking studies suggest that the dithiobis linkage in CAS 130755-46-3 could enable unique binding interactions with biological targets. This has sparked investigations into its potential as a building block for kinase inhibitors or anti-inflammatory agents, with several patent applications filed in recent years covering related structures.

Material scientists are examining the compound's dithiobis group for creating self-assembled monolayers (SAMs) and conductive polymers. The ability of the disulfide bond to form stable interfaces on metal surfaces makes 4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile a candidate for advanced coatings and electronic applications. This aligns with current trends in nanotechnology and renewable energy device development.

Analytical characterization of CAS 130755-46-3 typically involves techniques like HPLC, NMR, and mass spectrometry. Researchers frequently search for optimal separation conditions and spectroscopic fingerprints, as the compound's multiple functional groups create complex spectral patterns. Recent advancements in analytical instrumentation have improved the detection and quantification of such structurally intricate molecules in complex matrices.

The global market for pyrazole-based specialty chemicals shows steady growth, with projections indicating increased demand for trifluoromethylphenyl-containing compounds like this one. Regional production capacities and regulatory landscapes significantly influence availability, prompting many buyers to inquire about reliable suppliers and quality specifications. Current industry reports suggest Asia-Pacific as an emerging manufacturing hub for such intermediates.

Environmental and safety considerations for handling 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis derivatives follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage away from strong oxidizers is recommended due to the dithiobis group's redox sensitivity. Material Safety Data Sheets (MSDS) provide detailed handling guidelines that address common workplace safety questions.

Future research directions for 130755-46-3 may explore its catalytic applications or modifications to enhance solubility profiles. The compound's versatility as a synthetic building block continues to attract interdisciplinary interest, with recent publications demonstrating novel coupling reactions using similar dithiobis pyrazole structures. These developments keep the compound relevant in cutting-edge chemical research.

For researchers sourcing 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile derivatives, verification of purity through certificates of analysis (CoA) remains crucial. Batch-to-batch consistency is particularly important when the material serves as a pharmaceutical intermediate or reference standard. Reputable suppliers typically provide comprehensive analytical data to support research and development needs.

In conclusion, 1H-Pyrazole-3-carbonitrile,4,4'-dithiobis[5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]- represents a multifaceted compound with growing importance across scientific disciplines. Its structural features enable diverse applications while presenting interesting synthetic challenges. As industrial and academic investigations continue, this molecule will likely remain a focus area in specialty chemical development and applied research initiatives worldwide.